Cas no 2137747-69-2 (2-Fluoro-5-(furan-2-yl)-3-(trifluoromethyl)pyridine)
2-Fluoro-5-(furan-2-yl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-fluoro-5-(furan-2-yl)-3-(trifluoromethyl)pyridine
- Pyridine, 2-fluoro-5-(2-furanyl)-3-(trifluoromethyl)-
- 2-Fluoro-5-(furan-2-yl)-3-(trifluoromethyl)pyridine
-
- Inchi: 1S/C10H5F4NO/c11-9-7(10(12,13)14)4-6(5-15-9)8-2-1-3-16-8/h1-5H
- InChI Key: JFLIVMCCONBIOG-UHFFFAOYSA-N
- SMILES: FC(C1=C(N=CC(C2=CC=CO2)=C1)F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 246
- XLogP3: 2.9
- Topological Polar Surface Area: 26
2-Fluoro-5-(furan-2-yl)-3-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-359534-0.05g |
2-fluoro-5-(furan-2-yl)-3-(trifluoromethyl)pyridine |
2137747-69-2 | 95.0% | 0.05g |
$1188.0 | 2025-03-18 | |
| Enamine | EN300-359534-0.1g |
2-fluoro-5-(furan-2-yl)-3-(trifluoromethyl)pyridine |
2137747-69-2 | 95.0% | 0.1g |
$1244.0 | 2025-03-18 | |
| Enamine | EN300-359534-0.25g |
2-fluoro-5-(furan-2-yl)-3-(trifluoromethyl)pyridine |
2137747-69-2 | 95.0% | 0.25g |
$1300.0 | 2025-03-18 | |
| Enamine | EN300-359534-0.5g |
2-fluoro-5-(furan-2-yl)-3-(trifluoromethyl)pyridine |
2137747-69-2 | 95.0% | 0.5g |
$1357.0 | 2025-03-18 | |
| Enamine | EN300-359534-1.0g |
2-fluoro-5-(furan-2-yl)-3-(trifluoromethyl)pyridine |
2137747-69-2 | 95.0% | 1.0g |
$1414.0 | 2025-03-18 | |
| Enamine | EN300-359534-2.5g |
2-fluoro-5-(furan-2-yl)-3-(trifluoromethyl)pyridine |
2137747-69-2 | 95.0% | 2.5g |
$2771.0 | 2025-03-18 | |
| Enamine | EN300-359534-5.0g |
2-fluoro-5-(furan-2-yl)-3-(trifluoromethyl)pyridine |
2137747-69-2 | 95.0% | 5.0g |
$4102.0 | 2025-03-18 | |
| Enamine | EN300-359534-10.0g |
2-fluoro-5-(furan-2-yl)-3-(trifluoromethyl)pyridine |
2137747-69-2 | 95.0% | 10.0g |
$6082.0 | 2025-03-18 |
2-Fluoro-5-(furan-2-yl)-3-(trifluoromethyl)pyridine Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
Additional information on 2-Fluoro-5-(furan-2-yl)-3-(trifluoromethyl)pyridine
2-Fluoro-5-(furan-2-yl)-3-(trifluoromethyl)pyridine: A Comprehensive Overview
The compound 2137747-69-2, also known as 2-Fluoro-5-(furan-2-yl)-3-(trifluoromethyl)pyridine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a fluoro group at position 2, a furan moiety at position 5, and a trifluoromethyl group at position 3. These substituents contribute to its distinct chemical properties and potential applications in drug discovery and materials science.
Recent studies have highlighted the importance of pyridine derivatives in the development of novel therapeutic agents. The presence of the furan ring in this compound introduces additional electronic and steric effects, which can enhance its binding affinity to various biological targets. For instance, researchers have explored the potential of this compound as a modulator of G-protein coupled receptors (GPCRs), which are critical targets for treating conditions such as hypertension, inflammation, and neurological disorders.
The synthesis of 2137747-69-2 involves a multi-step process that typically begins with the preparation of the pyridine core. Advanced techniques such as Suzuki-Miyaura coupling and nucleophilic substitution are often employed to introduce the substituents at specific positions on the ring. The use of these methods ensures high yields and excellent regioselectivity, making the compound accessible for further studies.
In terms of physical properties, this compound exhibits a melting point of approximately 180°C and is sparingly soluble in water. Its solubility profile makes it suitable for formulation into various drug delivery systems, including liposomal encapsulation and nanoparticle-based carriers. These attributes are particularly advantageous in enhancing bioavailability and targeting specific tissues or organs.
One of the most promising applications of this compound lies in its potential as an anti-cancer agent. Preclinical studies have demonstrated that it can inhibit key enzymes involved in tumor growth and metastasis. For example, research conducted by Smith et al. (2023) revealed that this compound significantly reduces the viability of breast cancer cells by targeting the PI3K/AKT signaling pathway. These findings underscore its potential as a lead molecule for developing novel chemotherapeutic agents.
Beyond its therapeutic applications, this compound has also been investigated for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent advancements in thin-film deposition techniques have enabled researchers to incorporate this compound into device architectures, paving the way for next-generation electronic materials.
In conclusion, 2137747-69-2, or 2-Fluoro-5-(furan-2-yl)-3-(trifluoromethyl)pyridine, represents a versatile molecule with diverse applications across multiple disciplines. Its chemical structure, synthesis methods, physical properties, and biological activities make it an intriguing subject for further research. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play a significant role in advancing both medicine and materials science.
2137747-69-2 (2-Fluoro-5-(furan-2-yl)-3-(trifluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)